Cas no 171817-45-1 (1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-)

• Product Name: 1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-
• CAS No: 171817-45-1
• MF: C₁₈H₁₄N₂
• MW: 258.317163944244
• CID: 1354469
• Update Time: 2024-08-17

1H-Pyrazole, 3-(9-anthracenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-

• Inchi： 1S/C18H14N2/c1-12-10-17(20-19-12)18-15-8-4-2-6-13(15)11-14-7-3-5-9-16(14)18/h2-11H,1H3,(H,19,20)
• InChI Key： CXAQRTXKNCZXTJ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2C3=CC=CC=C3C=C3C=2C=CC=C3)=N1

Computed Properties

• Exact Mass: 258.11582

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Melting Point: >300 °C(Solv: ethanol (64-17-5))
• Boiling Point: 465.0±14.0 °C(Predicted)
• PSA: 28.68
• pka: 13.91±0.10(Predicted)